Cas no 1820641-93-7 (S-acetyl-PEG2-Boc)

S-Acetyl-PEG2-Boc is a bifunctional PEG-based reagent featuring an S-acetyl thiol-protecting group and a Boc (tert-butoxycarbonyl) amine-protecting group, linked by a short ethylene glycol spacer. This compound is particularly useful in peptide and bioconjugation chemistry, offering controlled thiol deprotection under mild conditions while maintaining amine protection. The S-acetyl group ensures stability during synthesis, preventing unwanted disulfide formation, while the Boc group allows selective deprotection under acidic conditions. Its PEG2 spacer enhances solubility and reduces steric hindrance, facilitating efficient coupling reactions. This reagent is valuable for constructing thiol-reactive probes, protein modifications, and controlled drug delivery systems, providing versatility in synthetic applications.
S-acetyl-PEG2-Boc structure
S-acetyl-PEG2-Boc structure
Product Name:S-acetyl-PEG2-Boc
CAS No:1820641-93-7
MF:C13H24O5S
MW:292.391663551331
CID:4620424
PubChem ID:77078526
Update Time:2025-05-28

S-acetyl-PEG2-Boc Chemical and Physical Properties

Names and Identifiers

    • S-acetyl-PEG2-t-butyl ester
    • S-acetyl-PEG2-Boc
    • tert-butyl 3-[2-(2-acetylsulfanylethoxy)ethoxy]propanoate
    • AKOS040743856
    • S-acetyl-PEG2-t-butylester
    • DTXSID301176950
    • CS-0115041
    • MS-24183
    • DA-77637
    • 1,1-Dimethylethyl 3-[2-[2-(acetylthio)ethoxy]ethoxy]propanoate
    • HY-141345
    • 1820641-93-7
    • F82587
    • BP-20949
    • TERT-BUTYL 3-{2-[2-(ACETYLSULFANYL)ETHOXY]ETHOXY}PROPANOATE
    • Inchi: 1S/C13H24O5S/c1-11(14)19-10-9-17-8-7-16-6-5-12(15)18-13(2,3)4/h5-10H2,1-4H3
    • InChI Key: DSBKYHJZFUGMFX-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CCOCCOCCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 292.13444504 g/mol
  • Monoisotopic Mass: 292.13444504 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 87.1
  • Molecular Weight: 292.39

S-acetyl-PEG2-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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